Cas no 774556-73-9 ((2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine)
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine Chemical and Physical Properties
Names and Identifiers
-
- (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine
- 2-methoxy-N-[4-(methylsulfanyl)benzyl]ethanamine
- N-(2-methoxyethyl)-N-[4-(methylsulfanyl)benzyl]amine
- EN300-167364
- 2-methoxy-N-[(4-methylsulfanylphenyl)methyl]ethanamine
- AKOS000284481
- STK128356
- 774556-73-9
- AN-465/42886837
-
- Inchi: 1S/C11H17NOS/c1-13-8-7-12-9-10-3-5-11(14-2)6-4-10/h3-6,12H,7-9H2,1-2H3
- InChI Key: DLZBMSIREPQYOB-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)CNCCOC
Computed Properties
- Exact Mass: 211.10308534Da
- Monoisotopic Mass: 211.10308534Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.6Ų
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-167364-0.05g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 0.05g |
$612.0 | 2023-05-25 | ||
| Enamine | EN300-167364-0.1g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 0.1g |
$640.0 | 2023-05-25 | ||
| Enamine | EN300-167364-0.25g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 0.25g |
$670.0 | 2023-05-25 | ||
| Enamine | EN300-167364-0.5g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 0.5g |
$699.0 | 2023-05-25 | ||
| Enamine | EN300-167364-1.0g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 1g |
$728.0 | 2023-05-25 | ||
| Enamine | EN300-167364-2.5g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 2.5g |
$1428.0 | 2023-05-25 | ||
| Enamine | EN300-167364-5.0g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 5g |
$2110.0 | 2023-05-25 | ||
| Enamine | EN300-167364-10.0g |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine |
774556-73-9 | 10g |
$3131.0 | 2023-05-25 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041115-1g |
2-Methoxy-N-(4-(methylthio)benzyl)ethan-1-amine |
774556-73-9 | 97% | 1g |
¥3166.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2041115-5g |
2-Methoxy-N-(4-(methylthio)benzyl)ethan-1-amine |
774556-73-9 | 97% | 5g |
¥8492.00 | 2024-07-28 |
(2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine
Chemical Profile of (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine and CAS No. 774556-73-9
Compound CAS No. 774556-73-9 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The molecular structure of this compound, specifically the presence of a (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine moiety, suggests a potential for diverse biological activities. This introduction aims to provide a comprehensive overview of the compound, its properties, and its relevance in contemporary scientific research.
The chemical formula of the compound can be represented as C14H21NOS, indicating a complex organic molecule with a nitrogenous backbone. The presence of both methoxy and methylsulfanyl groups in the structure imparts unique electronic and steric properties, making it a candidate for various pharmacological applications. Recent studies have highlighted the importance of such structural motifs in the design of novel therapeutic agents.
In the realm of medicinal chemistry, the (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine scaffold has been explored for its potential to interact with biological targets. The amine group, in particular, serves as a key pharmacophore, capable of forming hydrogen bonds with receptor sites. This interaction is crucial for modulating biological pathways and achieving desired therapeutic effects.
One of the most compelling aspects of this compound is its versatility in drug design. Researchers have leveraged its structural features to develop molecules with enhanced binding affinity and selectivity. For instance, studies have demonstrated that modifications around the nitrogen atom can significantly alter the compound's pharmacokinetic profile, leading to improved bioavailability and reduced toxicity.
The role of sulfur-containing moieties in medicinal chemistry cannot be overstated. The methylsulfanyl group in CAS No. 774556-73-9 contributes to the compound's overall reactivity and stability. This feature has been exploited in various synthetic strategies to create derivatives with tailored properties. Additionally, sulfur-based compounds are known for their ability to cross-react with biological molecules, making them valuable in designing targeted therapies.
Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have allowed researchers to predict how (2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine interacts with target proteins at an atomic level. These insights have been instrumental in guiding experimental efforts and optimizing drug candidates for clinical trials.
The pharmaceutical industry has shown particular interest in compounds with dual functionality, where multiple pharmacophores work synergistically to produce therapeutic effects. CAS No. 774556-73-9, with its combination of methoxy and methylsulfanyl groups, fits well within this category. Such multifunctional entities are being actively investigated for their potential in treating complex diseases.
In conclusion, the compound identified by CAS No. 774556-73-9 represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset in the development of novel therapeutic agents. As scientific understanding continues to evolve, it is expected that further applications and derivatives of this compound will emerge, contributing to advancements in healthcare.
774556-73-9 ((2-methoxyethyl)({[4-(methylsulfanyl)phenyl]methyl})amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)